4-Dimethylamino-3-ethylpiperidine

• Molecular Formula: C9H20N2
• Molecular Weight: 156.27 g/mol
• IUPAC Name: 3-ethyl-N,N-dimethylpiperidin-4-amine
• InChI: InChI=1S/C9H20N2/c1-4-8-7-10-6-5-9(8)11(2)3/h8-10H,4-7H2,1-3H3
• InChI Key: NMAQNNVQRBLRNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CNCCC1N(C)C

Description

4-Dimethylamino-3-ethylpiperidine is a useful research compound. Its molecular formula is C9H20N2 and its molecular weight is 156.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium cyanoborohydride (3.2 g, 50.8 mmol) was added to the stirred suspension of N-tert.-butoxycarbonyl-3-ethyl-4-piperidone (8 g, 35 mmol), N,N-dimethylamine hydrochloride (14 g, 172 mmol) and KOH (9.6 g, 172 mmol) in methanol (50 ml) at 0° C. The resulting mixture was stirred for 4 hr at ambient temperature. The reaction mixture was concentrated to dryness, triturated with water, acidified with conc. HCl (pH 3˜4) and extracted with ethyl acetate to remove impurities. The aqueous layer was basified with 1 M sodium hydroxide solution (pH ˜10) and extracted with ethyl acetate. Ethyl acetate extract was dried (Na2SO4) and concentrated to dryness to give 4-dimethylamino-3-ethylpiperidine. Yield 2.3 g (37%), C9H20N2, m/z 157 (M+1).